Cas no 117121-09-2 (5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester)
117121-09-2 structure
Product Name:5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester
CAS No:117121-09-2
MF:C7H7N3O3
MW:181.148781061172
CID:1100428
Update Time:2024-07-25
5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester
- 1H-Imidazole-4-carboxylic acid, 5-cyano-2,3-dihydro-1-methyl-2-oxo-, methyl ester
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- Inchi: 1S/C7H7N3O3/c1-10-4(3-8)5(6(11)13-2)9-7(10)12/h1-2H3,(H,9,12)
- InChI Key: VSLZAZQHHZINJZ-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C(C#N)=C(C(OC)=O)N1
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Melting Point: 257-259 °C(Solv: methanol (67-56-1))
- pka: 10.59±0.70(Predicted)
5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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